1-[3-(2,3-Dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine

• IUPAC Name: 1-[3-(2,3-dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• InChI: InChI=1S/C15H19NO/c1-16-10-14-7-15(8-14,9-14)12-2-3-13-11(6-12)4-5-17-13/h2-3,6,16H,4-5,7-10H2,1H3
• InChI Key: QVUOEHFXCYCWJM-UHFFFAOYSA-N
• Canonical SMILES: CNCC12CC(C1)(C2)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol

Description

Benzofuran is a heterocyclic compound that consists of fused benzene and furan rings. Benzofuran derivatives are found in a wide range of natural products and synthetic compounds with various biological and pharmacological applications. They have been used in the treatment of skin diseases such as cancer or psoriasis.

Synthesis Analysis

Benzofurans can be synthesized from 2-hydroxystilbenes using hypervalent iodine reagents. Other methods include the Ru-catalyzed cycloisomerization of benzannulated homo- and bis-homopropargylic alcohols, and the reactions of calcium carbide with salicylaldehyde p-tosylhydrazones or 2-hydroxyacetophenone p-tosylhydrazones.

Molecular Structure Analysis

The molecular structure of benzofuran consists of a fused ring system, which includes a benzene ring and a furan ring.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For example, they can participate in Sonogashira cross-coupling reactions catalyzed by palladium nanoparticles. They can also undergo hydroalkoxylation reactions catalyzed by indium (III) halides.

Safety And Hazards

The safety and hazards associated with a specific benzofuran derivative would depend on its exact structure. Some benzofuran derivatives may pose health risks.

Future Directions

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. They hold promise for the development of new therapeutic agents, especially in the field of antimicrobial therapy.